Cas no 2227649-06-9 ((1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol)

(1S)-3-Amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol is a chiral nitro-substituted pyrazole derivative with a functionalized propanol side chain. Its stereospecific (S)-configuration and presence of both amino and nitro groups make it a versatile intermediate in organic synthesis, particularly for the development of pharmacologically active compounds. The compound's structural features enable its use in asymmetric synthesis and as a building block for heterocyclic frameworks. Its nitro group offers potential for further functionalization, while the amino and hydroxyl groups provide additional reactivity for derivatization. This compound is of interest in medicinal chemistry research due to its potential as a precursor for bioactive molecules targeting enzyme inhibition or receptor modulation.
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol structure
2227649-06-9 structure
Product Name:(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
CAS No:2227649-06-9
MF:C6H10N4O3
MW:186.168600559235
CID:6361119
PubChem ID:165624211
Update Time:2025-05-24

(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
    • EN300-1773954
    • 2227649-06-9
    • Inchi: 1S/C6H10N4O3/c7-2-1-5(11)4-3-8-9-6(4)10(12)13/h3,5,11H,1-2,7H2,(H,8,9)/t5-/m0/s1
    • InChI Key: NOCLGLZNISUSNS-YFKPBYRVSA-N
    • SMILES: O[C@H](C1C=NNC=1[N+](=O)[O-])CCN

Computed Properties

  • Exact Mass: 186.07529019g/mol
  • Monoisotopic Mass: 186.07529019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 121Ų

(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1773954-0.05g
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
2227649-06-9
0.05g
$2166.0 2023-09-20
Enamine
EN300-1773954-0.1g
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
2227649-06-9
0.1g
$2268.0 2023-09-20
Enamine
EN300-1773954-0.25g
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
2227649-06-9
0.25g
$2372.0 2023-09-20
Enamine
EN300-1773954-0.5g
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
2227649-06-9
0.5g
$2475.0 2023-09-20
Enamine
EN300-1773954-1.0g
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
2227649-06-9
1g
$2578.0 2023-06-03
Enamine
EN300-1773954-2.5g
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
2227649-06-9
2.5g
$5055.0 2023-09-20
Enamine
EN300-1773954-5.0g
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
2227649-06-9
5g
$7479.0 2023-06-03
Enamine
EN300-1773954-10.0g
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
2227649-06-9
10g
$11090.0 2023-06-03
Enamine
EN300-1773954-1g
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
2227649-06-9
1g
$2578.0 2023-09-20
Enamine
EN300-1773954-5g
(1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol
2227649-06-9
5g
$7479.0 2023-09-20

Additional information on (1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol

Compound CAS No. 2227649-06-9: (1S)-3-Amino-1-(3-Nitro-1H-Pyrazol-4-Yl)Propan-1-Ol

The compound with CAS number 2227649-06-9, known as (1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group with a pyrazole ring, making it a potential candidate for various applications in drug discovery and chemical synthesis.

Pyrazole derivatives have been extensively studied due to their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the nitro group in the pyrazole ring further enhances the compound's reactivity and selectivity, making it a valuable building block in medicinal chemistry. Recent studies have highlighted the potential of this compound as a precursor for developing novel therapeutic agents targeting specific cellular pathways.

One of the key features of (1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-ol is its stereochemistry. The (1S) configuration plays a crucial role in determining the compound's pharmacokinetic properties and bioavailability. Researchers have utilized advanced stereochemical analysis techniques to elucidate the spatial arrangement of the molecule, which is essential for understanding its interactions with biological systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. The introduction of the amino group and the nitro group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly methods for synthesizing this compound, aligning with current trends toward sustainable chemistry.

From a pharmacological perspective, (1S)-3-amino-1-(3-nitro-1H-pyrazol-4-yl)propan-1-o has shown promising results in preclinical studies. It has demonstrated selective inhibition of certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as neurodegenerative diseases and cancer.

Recent research has also explored the use of this compound in combination therapies, where it enhances the efficacy of existing drugs while reducing side effects. Its unique chemical structure allows for functionalization at multiple sites, enabling researchers to develop analogs with improved pharmacokinetic profiles and enhanced therapeutic effects.

In conclusion, (1S)-3-amino-1-(3-nitro-1H-pyrazol -4-Yl)Propan - ̃ol is a versatile compound with significant potential in drug discovery and development. Its unique structure, stereochemistry, and reactivity make it a valuable tool for advancing our understanding of molecular mechanisms in health and disease. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in the development of innovative therapeutic strategies.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd